Cas no 15830-80-5 (Adenine,8-azido-9-b-D-xylofuranosyl- (8CI))

• Product Name: Adenine,8-azido-9-b-D-xylofuranosyl- (8CI)
• CAS No: 15830-80-5
• MF: C₁₀H₁₂N₈O₄
• MW: 308.253479957581
• CID: 234295
• PubChem ID: 533557
• Update Time: 2025-04-19

Adenine,8-azido-9-b-D-xylofuranosyl- (8CI) Chemical and Physical Properties

Names and Identifiers

• Adenine,8-azido-9-b-D-xylofuranosyl- (8CI)
• 2-(6-amino-8-azidopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• 15830-80-5
• 8-Azido-9-pentofuranosyl-9H-purin-6-amine
• FT-0657633
• AB86938
• DTXSID30935891
• CHEMBL1357307
• KYJLJOJCMUFWDY-UHFFFAOYSA-N
• NSC111700
• NSC-111700
• NCGC00096083-01
• 8-Azidoadenosine

• Inchi： 1S/C10H12N8O4/c11-7-4-8(14-2-13-7)18(10(15-4)16-17-12)9-6(21)5(20)3(1-19)22-9/h2-3,5-6,9,19-21H,1H2,(H2,11,13,14)
• InChI Key： KYJLJOJCMUFWDY-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C(N=[N+]=[N-])=NC2C(N)=NC=NC1=2)O)O

Computed Properties

• Exact Mass: 309.10619
• Monoisotopic Mass: 308.098151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 154

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 189.85
• LogP: -1.00424